Cas no 2098007-56-6 (Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098007-56-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5726648
• PubChem ID: 122239362
• Update Time: 2025-05-19

Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-8401
• 2098007-56-6
• ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate
• AKOS040812357
• ethyl 2-methyl-6-propan-2-ylpyrimidine-4-carboxylate
• Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O2/c1-5-15-11(14)10-6-9(7(2)3)12-8(4)13-10/h6-7H,5H2,1-4H3
• InChI Key： STAAJLDOORISPK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate

Comprehensive Guide to Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098007-56-6)

Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098007-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is widely recognized for its potential applications in drug discovery and material science. With the growing demand for novel chemical entities in the pharmaceutical industry, compounds like Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate are increasingly being studied for their unique properties and versatility.

The chemical structure of Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate features a pyrimidine ring substituted with an ethyl ester group at the 4-position, a methyl group at the 2-position, and an isopropyl group at the 6-position. This structural configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of new therapeutic agents.

One of the key advantages of Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate is its compatibility with various synthetic pathways. It can undergo reactions such as hydrolysis, reduction, and nucleophilic substitution, which are essential for modifying its functional groups. This adaptability makes it a preferred choice for chemists working on custom synthesis projects. Additionally, its relatively low toxicity profile enhances its appeal for use in pharmaceutical applications.

In recent years, the demand for pyrimidine derivatives has surged due to their role in the development of antiviral and anticancer drugs. Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate is no exception, as researchers explore its potential in inhibiting specific enzymes or pathways involved in disease progression. The compound's ability to interact with biological targets has positioned it as a promising candidate for further investigation in medicinal chemistry.

Beyond pharmaceuticals, Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate also finds applications in agrochemicals. Its structural features make it suitable for designing pesticides and herbicides with improved efficacy and environmental safety. The agrochemical industry is increasingly focusing on sustainable solutions, and this compound’s potential for creating eco-friendly products aligns well with current market trends.

From a commercial perspective, the global market for pyrimidine-based compounds is expanding, driven by advancements in drug discovery and agricultural science. Suppliers and manufacturers of Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate are investing in scalable production methods to meet the growing demand. Quality control and regulatory compliance remain critical factors, ensuring that the compound meets industry standards for purity and performance.

For researchers and industry professionals seeking reliable information on CAS No. 2098007-56-6, it is essential to consult reputable sources and suppliers. The compound’s specifications, including molecular weight, solubility, and storage conditions, should be carefully reviewed to ensure optimal use in experimental or industrial settings. Proper handling and disposal practices are also recommended to maintain safety and environmental responsibility.

In summary, Ethyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique chemical properties and potential for innovation make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in addressing contemporary challenges in health and agriculture.